Cas no 82024-03-1 (N-butyl-4-(cyclopropanecarbonylamino)butanamide)

• Product name: N-butyl-4-(cyclopropanecarbonylamino)butanamide
• CAS No: 82024-03-1
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 987330
• PubChem ID: 3067803

N-butyl-4-(cyclopropanecarbonylamino)butanamide Chemical and Physical Properties

Names and Identifiers

• N-butyl-4-(cyclopropanecarbonylamino)butanamide
• N-[4-(butylamino)-4-oxobutyl]cyclopropanecarboxamide
• 82024-03-1
• N-(4-Butylamino-4-oxobutyl)cyclopropanecarboxamide
• CM 40443
• DTXSID20231536
• Cyclopropanecarboxamide, N-(4-butylamino-4-oxobutyl)-

• Inchi： InChI=1S/C12H22N2O2/c1-2-3-8-13-11(15)5-4-9-14-12(16)10-6-7-10/h10H,2-9H2,1H3,(H,13,15)(H,14,16)
• InChI Key： IEFFKQHRPWXWGU-UHFFFAOYSA-N
• SMILES： CCCCNC(=O)CCCNC(=O)C1CC1

Computed Properties

• Exact Mass: 226.168127949g/mol
• Monoisotopic Mass: 226.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2Ų
• XLogP3: 0.9